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Compound of Interest

Compound Name: rhodium(I) acetate

Cat. No.: B8808476

Get Quote

Executive Summary & Risk Context
Rhodium(I) acetate dimer [Rh₂(OAc)₄] is a workhorse catalyst for carbenoid transformations

(e.g., cyclopropanation, C–H insertion). While less acutely toxic than osmium or platinum salts,

it presents a dual risk profile: biological sensitization and extreme economic density.

As a soluble rhodium compound, it falls under strict occupational exposure limits (NIOSH REL:

0.001 mg/m³).[1] The primary vector of exposure is not skin absorption of the solid, but

inhalation of micro-particulates generated during weighing and transfer due to the compound's

electrostatic nature.

This guide prioritizes containment at the source to satisfy both safety regulations (ALARA

principle) and loss-prevention economics.

Hazard Profiling & Exposure Limits
Chemical Classification:

Signal Word: Warning

Physical State: Emerald green powder or crystals.
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Key Hazard Statements:

H315 / H319: Causes skin and serious eye irritation.[2][3]

H341: Suspected of causing genetic defects (Mutagenicity Category 2).[4]

H335: May cause respiratory irritation.[5]

Occupational Exposure Limits (OELs): The disparity between the metal and its soluble salts is

critical. Rhodium(I) acetate is treated as a soluble compound.

Agency Limit Type Value Significance

NIOSH REL (TWA) 0.001 mg/m³

Extremely low limit.

Indicates high

respiratory

sensitization potential.

OSHA PEL (TWA) 0.001 mg/m³

Legal enforcement

limit for soluble Rh

compounds.

ACGIH TLV (TWA) 0.01 mg/m³
Threshold Limit Value.

[2]

Senior Scientist Insight: Do not rely solely on the "irritant" label. The suspected mutagenicity

(H341) warrants handling this material with the same rigor as a confirmed carcinogen,

particularly regarding dust control.

Personal Protective Equipment (PPE) Matrix
The following PPE selection is based on the "Barrier-Redundancy" model.
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PPE Category Recommendation Technical Rationale

Hand Protection
Double Nitrile Gloves (min 5

mil thickness)

Outer Glove: Protects against

solvent vehicles (DCM,

THF).Inner Glove: Prevents

skin contact with micro-dust

during doffing. Latex is avoided

due to potential allergen

compounding.

Eye Protection
Chemical Goggles (ANSI

Z87.1 / EN 166)

Safety glasses are insufficient

for powders with static cling.

Goggles seal the orbital area

from airborne dust drift.

Respiratory Fume Hood (Primary)

Mandatory. All weighing must

occur inside a certified

hood.Contingency: If hood

work is impossible (rare), use a

P100/N100 particulate

respirator.

Body Defense
Lab Coat (Cotton/Fire

Resistant) + Tyvek Sleeves

Synthetic lab coats can build

static charge, attracting Rh

powder. Cotton is preferred.

Disposable sleeves prevent

cuff contamination.

Operational Protocol: Weighing & Transfer
The most critical moment for exposure is the transfer of dry solid. Rhodium(I) acetate is often

hygroscopic and statically charged.

The "Static-Free" Workflow
Preparation: Place a disposable balance draft shield or a dedicated waste tray inside the

fume hood.
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Static Discharge: Use an antistatic gun (Zerostat) or polonium strip near the weighing boat.

This prevents the "jumping powder" phenomenon that contaminates gloves and bench

surfaces.

Solvent Trap: Pre-weigh the solvent in the reaction vessel. Add the solid to the solvent

immediately to wet it down. Do not leave dry powder sitting in an open vessel.

Workflow Visualization
The following diagram outlines the logical flow for safe handling, emphasizing decision points

for decontamination.
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Caption: Operational workflow for Rhodium(I) Acetate handling. Red nodes indicate high-risk

steps requiring static control.

Waste Management & Recovery[6][7]
Rhodium is one of the most expensive precious metals. Disposal is a misnomer; recovery is the

goal.

1. Solid Waste (Contaminated Labware):

Do not throw weigh boats, pipette tips, or filter paper into general trash.

Protocol: Place all solid items contaminated with Rh into a dedicated wide-mouth jar labeled

"Rhodium Solid Waste." Refiners can incinerate this to recover metal.

2. Liquid Waste (Reaction Mother Liquor):

Segregation: Do not mix with general halogenated/non-halogenated waste.

Scavenging: If the Rh is in solution, consider using a metal scavenger (e.g., QuadraPure™

or thiol-silica) to strip the metal before disposing of the organic solvent.

Container: Label clearly as "Heavy Metal Waste - Rhodium."

3. Spill Cleanup (The "Wet Method"):

NEVER dry sweep. This aerosolizes the H341 mutagen.

Procedure: Cover the spill with a wet paper towel (water or methanol). Wipe inward from the

perimeter. Place all cleanup materials into the "Rhodium Solid Waste" container.

Emergency Response
Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel. Seek medical attention—respiratory sensitization may be

delayed.
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Skin Contact: Wash with soap and water for 15 minutes.[6][7] Rhodium salts can stain skin; if

irritation persists, consult a dermatologist.

Eye Contact: Rinse cautiously with water for several minutes.[3][7] Remove contact lenses if

present.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://cameochemicals.noaa.gov/chemical/25059
https://cameochemicals.noaa.gov/chemical/25059
https://www.benchchem.com/product/b8808476/docs#operational-safety-guide-handling-and-disposal-of-rhodium-i-acetate
https://www.benchchem.com/product/b8808476/docs#operational-safety-guide-handling-and-disposal-of-rhodium-i-acetate
https://www.benchchem.com/product/b8808476/docs#operational-safety-guide-handling-and-disposal-of-rhodium-i-acetate
https://www.benchchem.com/product/b8808476/docs#operational-safety-guide-handling-and-disposal-of-rhodium-i-acetate
https://www.benchchem.com/product/b8808476?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8808476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

